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Compound of Interest

Compound Name: D-gulose-1-13C

Cat. No.: B1161217 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential guidance on the

personal protective equipment (PPE), handling procedures, and disposal of D-gulose-1-13C, a

stable isotope-labeled sugar.

Personal Protective Equipment (PPE)
While D-gulose-1-13C is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1][2] The

following table summarizes the recommended PPE for handling this compound.
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PPE Category Recommended Equipment Purpose

Eye Protection
Safety glasses with side-

shields or safety goggles.[1]

Protects eyes from potential

splashes or airborne particles.

Hand Protection Disposable nitrile gloves.[3]

Provides a barrier against skin

contact and prevents

contamination of the sample.

Body Protection A standard laboratory coat.[4]
Protects clothing and skin from

accidental spills.

Respiratory Protection

Generally not required under

normal handling conditions in a

well-ventilated area. A dust

respirator may be used if

generating dust.

Prevents inhalation of airborne

particles, particularly if the

compound is in a powdered

form and handled outside a

fume hood.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area to avoid the accumulation of dust.

Avoid direct contact with skin and eyes.

Minimize dust generation during handling.

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.

After handling, always wash hands thoroughly with soap and water.

Storage:

Store the compound in its original, tightly sealed container.

Keep the container in a cool, dry, and well-ventilated place.
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Store away from incompatible materials and foodstuffs. Recommended storage temperature

is 4°C.

Disposal Plan
D-gulose-1-13C is a non-radioactive, stable isotope-labeled compound. As such, it does not

typically require special disposal procedures associated with hazardous or radioactive waste.

However, it is imperative to adhere to local, state, and federal regulations for chemical waste

disposal.

Steps for Disposal:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) office for specific disposal guidelines.

Original Container: Whenever possible, dispose of the compound in its original container.

Labeling: Ensure the waste container is clearly labeled with the contents.

Segregation: Do not mix with other chemical waste unless permitted by your institution's

disposal protocols.

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.

Experimental Workflow: Safe Handling Procedure
The following diagram illustrates the logical steps for safely handling D-gulose-1-13C in a

laboratory setting.
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Workflow for Safe Handling of D-gulose-1-13C
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Caption: Logical workflow for the safe handling of D-gulose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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